Cas no 409082-02-6 (ethyl 2-(5-amino-2-chlorophenyl)acetate)

• Product Name: ethyl 2-(5-amino-2-chlorophenyl)acetate
• CAS No: 409082-02-6
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 2108741
• PubChem ID: 22475346
• Update Time: 2025-06-22

ethyl 2-(5-amino-2-chlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(5-amino-2-chlorophenyl)acetate
• C90790
• Ethyl 5-amino-2-chlorophenylacetate
• 409082-02-6
• ONWURVWIXHUELA-UHFFFAOYSA-N
• A1-22063
• Ethyl 5-amino-2-chlorophenlacetate
• DA-34455
• SCHEMBL4277534

• Inchi： 1S/C10H12ClNO2/c1-2-14-10(13)6-7-5-8(12)3-4-9(7)11/h3-5H,2,6,12H2,1H3
• InChI Key： ONWURVWIXHUELA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CC(=O)OCC)N

Computed Properties

• Exact Mass: 213.0556563Da
• Monoisotopic Mass: 213.0556563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 2-(5-amino-2-chlorophenyl)acetate

Comprehensive Overview of Ethyl 2-(5-amino-2-chlorophenyl)acetate (CAS No. 409082-02-6): Properties, Applications, and Industry Insights

Ethyl 2-(5-amino-2-chlorophenyl)acetate (CAS No. 409082-02-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative, characterized by an amino group and chloro substitution on the phenyl ring, serves as a versatile intermediate in synthetic chemistry. Its molecular formula C10H12ClNO2 and weight of 213.66 g/mol make it a valuable building block for designing bioactive molecules.

Recent trends in drug discovery and green chemistry have amplified interest in compounds like ethyl 2-(5-amino-2-chlorophenyl)acetate. Researchers frequently search for "chiral synthesis methods," "phenylacetate derivatives applications," and "sustainable esterification techniques" – all relevant to this compound. The presence of both electron-donating (-NH2) and electron-withdrawing (-Cl) groups enables diverse reactivity patterns, making it a hotspot for studies on "regioselective functionalization."

From a physicochemical perspective, this compound typically appears as a light-yellow to amber crystalline powder with moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide. Its stability profile allows for storage under standard laboratory conditions, though precautions against moisture are recommended. Analytical characterization often employs HPLC, GC-MS, and NMR spectroscopy, with the proton NMR spectrum showing distinctive peaks for the ethyl ester moiety (δ 1.2-1.4 ppm) and aromatic protons (δ 6.8-7.4 ppm).

In pharmaceutical applications, 409082-02-6 serves as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and central nervous system (CNS) active compounds. The 2-chloro-5-aminophenyl scaffold is particularly valuable in designing kinase inhibitors, addressing popular search queries like "small molecule drug development 2024." Recent patents highlight its utility in creating selective serotonin reuptake inhibitors (SSRIs) with improved metabolic stability.

The compound's role in agrochemical innovation aligns with growing interest in "eco-friendly pesticides." Its structural motif appears in several herbicide and fungicide prototypes, particularly those targeting cell wall biosynthesis in plant pathogens. This connects to trending searches about "climate-resilient crop protection" and "low-toxicity agricultural chemicals."

Synthetic methodologies for ethyl 2-(5-amino-2-chlorophenyl)acetate often involve Pd-catalyzed cross-coupling or reductive amination strategies. A 2023 study demonstrated an improved microwave-assisted synthesis route achieving 89% yield – a technique frequently searched alongside "energy-efficient organic synthesis." The compound's logP value (~2.1) makes it suitable for structure-activity relationship (SAR) studies in medicinal chemistry.

Quality control specifications for CAS 409082-02-6 typically require ≥97% purity by HPLC analysis, with strict limits on residual solvents. The compound's UV-Vis spectrum shows maximum absorption at 265-275 nm, useful for analytical method development. These parameters are critical for researchers investigating "ICH Q3D elemental impurities" and "pharmaceutical grade intermediates."

Emerging applications in material science include its use as a monomer for conducting polymers with electrochromic properties. This aligns with searches for "organic electronic materials" and "sustainable alternatives to indium tin oxide." The compound's redox-active aromatic system enables interesting charge transport characteristics when incorporated into polymeric structures.

From a regulatory standpoint, proper handling requires standard laboratory precautions, though it doesn't appear on major restricted substances lists. Safety data sheets recommend PPE including gloves and goggles, particularly during scale-up operations. These precautions address common queries about "safe handling of aromatic amines" in industrial settings.

The global market for ethyl 2-(5-amino-2-chlorophenyl)acetate reflects growing demand from contract research organizations (CROs) and generic drug manufacturers. Supply chain analytics show particular interest from regions with strong API production capabilities, connecting to searches about "pharmaceutical outsourcing trends 2024." Custom synthesis services often highlight this compound in their catalog of specialty intermediates.

Future research directions likely focus on continuous flow chemistry adaptations and biocatalytic approaches for its production – topics generating significant interest in "green chemistry innovations" searches. The compound's versatility ensures ongoing relevance across multiple sectors, from precision medicine to smart materials development.